Cas no 2607143-53-1 (methyl 6-isopropoxy-4-methyl-1H-indole-2-carboxylate)

• Product Name: methyl 6-isopropoxy-4-methyl-1H-indole-2-carboxylate
• CAS No: 2607143-53-1
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 5109526
• Update Time: 2025-06-11

methyl 6-isopropoxy-4-methyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 4-methyl-6-(1-methylethoxy)-, methyl ester
• methyl 6-isopropoxy-4-methyl-1H-indole-2-carboxylate

• Inchi： 1S/C14H17NO3/c1-8(2)18-10-5-9(3)11-7-13(14(16)17-4)15-12(11)6-10/h5-8,15H,1-4H3
• InChI Key： DKIQMLSSVVTGTL-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C)=CC(OC(C)C)=C2)C=C1C(OC)=O

Additional information on methyl 6-isopropoxy-4-methyl-1H-indole-2-carboxylate

Professional Introduction to Methyl 6-isopropoxy-4-methyl-1H-indole-2-carboxylate (CAS No: 2607143-53-1)

Methyl 6-isopropoxy-4-methyl-1H-indole-2-carboxylate (CAS No: 2607143-53-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural and functional properties, represents a promising candidate for further exploration in drug discovery and development.

The molecular structure of methyl 6-isopropoxy-4-methyl-1H-indole-2-carboxylate incorporates a indole core, which is a well-documented scaffold in medicinal chemistry due to its biological relevance and versatility. The presence of an ester group at the 2-position and isopropoxy and methyl substituents at the 6- and 4-positions, respectively, contributes to its distinct chemical profile. This structural configuration not only enhances its solubility and bioavailability but also modulates its interactions with biological targets.

In recent years, there has been a surge in research focusing on indole derivatives as potential therapeutic agents. The indole ring system is known for its role in various physiological processes, including neurotransmission, immune response, and cancer biology. Consequently, compounds like methyl 6-isopropoxy-4-methyl-1H-indole-2-carboxylate have been extensively studied for their pharmacological properties.

One of the most compelling aspects of methyl 6-isopropoxy-4-methyl-1H-indole-2-carboxylate is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. Its reactive sites allow for further functionalization, enabling chemists to design novel analogs with tailored biological activities. This flexibility makes it an invaluable tool in the arsenal of synthetic organic chemists working on drug development.

The pharmacological profile of methyl 6-isopropoxy-4-methyl-1H-indole-2-carboxylate has been the subject of several preliminary studies. These investigations have revealed intriguing interactions with various biological targets, suggesting potential applications in treating a range of diseases. For instance, early studies indicate that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses.

Moreover, the structural features of methyl 6-isopropoxy-4-methyl-1H-indole-2-carboxylate make it an attractive candidate for further exploration in oncology research. The indole core is known to interact with enzymes and receptors that play critical roles in cancer progression. By leveraging these interactions, researchers aim to develop novel chemotherapeutic agents that can selectively target cancer cells while minimizing side effects on healthy tissues.

The synthesis of methyl 6-isopropoxy-4-methyl-1H-indole-2-carboxylate presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions and selectivity is paramount to ensure high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis techniques, are being employed to overcome these challenges.

In conclusion, methyl 6-isopropoxy-4-methyl-1H-indole-2-carboxylate (CAS No: 2607143-53-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable compound for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery of new therapeutic agents.